![molecular formula C11H8ClNO2 B3093368 2-Chloro-4-methylquinoline-7-carboxylic acid CAS No. 124307-93-3](/img/structure/B3093368.png)
2-Chloro-4-methylquinoline-7-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of quinoline compounds, including 2-Chloro-4-methylquinoline-7-carboxylic acid, has been a subject of interest in the field of industrial and synthetic organic chemistry . Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach have been used for the construction of the principal quinoline scaffold . Other methods include transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions .Molecular Structure Analysis
The molecular structure of 2-Chloro-4-methylquinoline-7-carboxylic acid consists of a benzene ring fused with a pyridine moiety . The InChI code for this compound is 1S/C11H8ClNO2/c1-6-4-10(12)13-9-5-7(11(14)15)2-3-8(6)9/h2-5H,1H3,(H,14,15) .Physical And Chemical Properties Analysis
2-Chloro-4-methylquinoline-7-carboxylic acid is a powder with a melting point of 195-198°C . It is stored at a temperature of 4°C .Scientific Research Applications
Role in Synthetic Organic Chemistry
Quinoline and its analogues, including 2-Chloro-4-methylquinoline-7-carboxylic acid, have versatile applications in the fields of industrial and synthetic organic chemistry . They are vital scaffolds for leads in drug discovery and play a major role in medicinal chemistry .
Biological and Pharmaceutical Activities
2-Methylquinoline and its derivatives, which would include 2-Chloro-4-methylquinoline-7-carboxylic acid, have shown substantial biological activities . Quinoline derivatives have been reported to have potential biological and pharmaceutical activities .
Anticancer Activity
Quinoline derivatives have been found to exhibit anticancer activity . This suggests that 2-Chloro-4-methylquinoline-7-carboxylic acid could potentially be used in cancer research and treatment .
Antioxidant Activity
Quinoline derivatives have also been reported to have antioxidant activity . This implies that 2-Chloro-4-methylquinoline-7-carboxylic acid could be used in research related to oxidative stress and related diseases .
Anti-Inflammatory Activity
Quinoline derivatives have been found to exhibit anti-inflammatory activity . This suggests that 2-Chloro-4-methylquinoline-7-carboxylic acid could potentially be used in the treatment of inflammatory diseases .
Antimalarial Activity
Quinoline derivatives have been reported to have antimalarial activity . This implies that 2-Chloro-4-methylquinoline-7-carboxylic acid could be used in the research and treatment of malaria .
Anti-SARS-CoV-2 Activity
Quinoline derivatives have been found to exhibit anti-SARS-CoV-2 activity . This suggests that 2-Chloro-4-methylquinoline-7-carboxylic acid could potentially be used in the research and treatment of COVID-19 .
Antituberculosis Activity
Quinoline derivatives have been reported to have antituberculosis activity . This implies that 2-Chloro-4-methylquinoline-7-carboxylic acid could be used in the research and treatment of tuberculosis .
Safety and Hazards
The safety information for 2-Chloro-4-methylquinoline-7-carboxylic acid includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The compound is labeled with the GHS07 pictogram and the signal word "Warning" .
Mechanism of Action
Target of Action
Quinoline derivatives, however, are known to interact with a variety of biological targets, including enzymes and receptors, contributing to their diverse pharmacological activities .
Mode of Action
Quinoline derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .
Biochemical Pathways
Quinoline derivatives, in general, can influence a wide range of biochemical pathways due to their diverse target interactions .
Result of Action
As a quinoline derivative, it may exert a variety of biological effects depending on its specific target interactions .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-4-methylquinoline-7-carboxylic acid . Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and activity .
properties
IUPAC Name |
2-chloro-4-methylquinoline-7-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO2/c1-6-4-10(12)13-9-5-7(11(14)15)2-3-8(6)9/h2-5H,1H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBLBHUDIYIBOAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C=CC(=C2)C(=O)O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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